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Compound of Interest

Compound Name: (R)-O-Isobutyroyllomatin

Cat. No.: B15127284 Get Quote

A comprehensive analysis for researchers, scientists, and drug development professionals.

Introduction
(R)-O-Isobutyroyllomatin is a natural product belonging to the coumarin family. While the

broader class of coumarins has been investigated for various medicinal properties, including

antiviral and anti-inflammatory activities, specific and detailed research on the therapeutic

potential of the (R)-O-Isobutyroyllomatin enantiomer is not extensively available in publicly

accessible scientific literature. This guide aims to provide a foundational understanding of this

compound based on available chemical data and contextual information from related

molecules. However, it is crucial to note that a comprehensive evaluation of its therapeutic

efficacy, mechanism of action, and safety profile necessitates further dedicated research.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of (R)-O-Isobutyroyllomatin is

fundamental for any drug development endeavor. The table below summarizes the key

identifiers and properties of this compound.
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Property Value

IUPAC Name
(9R)-8,8-dimethyl-2-oxo-9,10-dihydro-2H,8H-

pyrano[2,3-f]chromen-9-yl 2-methylpropanoate

CAS Number 440094-38-2

Molecular Formula C₁₈H₂₀O₅

Molecular Weight 316.35 g/mol

Appearance Solid

Therapeutic Potential: A Landscape of Possibilities
Due to the limited specific research on (R)-O-Isobutyroyllomatin, its therapeutic potential can

currently only be inferred from the known biological activities of its parent compound, lomatin,

and other related coumarin derivatives. These compounds have demonstrated a range of

biological effects, suggesting potential avenues for future investigation of (R)-O-
Isobutyroyllomatin.

Antiviral Activity
Lomatin and its derivatives have been reported to possess antiviral properties. The specific

structural features of (R)-O-Isobutyroyllomatin, particularly the isobutyryl group, may

influence its interaction with viral targets. Further research is required to explore its efficacy

against a panel of viruses and to elucidate its mechanism of antiviral action.

Experimental Protocols: A Call for Future Research
Detailed experimental protocols for the biological evaluation of (R)-O-Isobutyroyllomatin are

not currently published. To rigorously assess its therapeutic potential, the following

experimental workflows would be essential.

General Experimental Workflow for Antiviral Screening

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15127284?utm_src=pdf-body
https://www.benchchem.com/product/b15127284?utm_src=pdf-body
https://www.benchchem.com/product/b15127284?utm_src=pdf-body
https://www.benchchem.com/product/b15127284?utm_src=pdf-body
https://www.benchchem.com/product/b15127284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15127284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Studies

Mechanistic Studies

In Vivo Studies

(R)-O-Isobutyroyllomatin Cytotoxicity Assay (e.g., MTT)

Antiviral Activity Assay (e.g., Plaque Reduction)Host Cell Culture

Virus Stock Preparation

Determine IC50 & CC50 Mechanism of Action Studies

Enzyme Inhibition Assays

Target Binding Assays

Signaling Pathway Analysis

Animal Model of Viral Infection

Pharmacokinetics & Pharmacodynamics

Efficacy Studies

Toxicology Studies
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To cite this document: BenchChem. [In-depth Technical Guide: Exploring the Therapeutic
Potential of (R)-O-Isobutyroyllomatin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15127284#exploring-the-therapeutic-potential-of-r-o-
isobutyroyllomatin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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